Cas no 59646-37-6 (2,5-bis(3-methylphenyl)-1,3,4-oxadiazole)
59646-37-6 structure
Product Name:2,5-bis(3-methylphenyl)-1,3,4-oxadiazole
CAS No:59646-37-6
MF:C16H14N2O
MW:250.295163631439
CID:950428
PubChem ID:43052
Update Time:2025-04-19
2,5-bis(3-methylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,5-bis(3-methylphenyl)-1,3,4-oxadiazole
- 1,3,4-OXADIAZOLE, 2,5-BIS(3-METHYLPHENYL)-
- 2,5-di-(m-tolyl)-1,3,4-oxadiazole
- 2,5-Di-m-tolyl-< 1,3,4> oxadiazol
- 2,5-di-m-tolyl-1,3,4-oxadiazole
- 2b-Ppd
- BRN 0019568
- CTK6C1019
- di-m-methylphenyl-1,3,4-oxadiazole
- Di-m-tolyl-[1,3,4]oxadiazol
- di-m-tolyl-[1,3,4]oxadiazole
- NSC90471
- STOCK4S-57933
- NSC 90471
- 1,3,4-Oxadiazole, 2,5-di-m-tolyl-
- STK709008
- BIS(3-METHYLPHENYL)-1,3,4-OXADIAZOLE
- 2-27-00-00649 (Beilstein Handbook Reference)
- SCHEMBL11674120
- AKOS001586816
- 5302-87-4
- AA-504/33321058
- NSC-90471
- Cambridge id 5302874
- 59646-37-6
- AB00079476-01
- DS-002764
- DTXSID90208311
-
- Inchi: 1S/C16H14N2O/c1-11-5-3-7-13(9-11)15-17-18-16(19-15)14-8-4-6-12(2)10-14/h3-10H,1-2H3
- InChI Key: OHWQVYVPAAGBHW-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC(C)=C2)=NN=C1C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 250.11072
- Monoisotopic Mass: 250.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
- LogP: 4.02040
2,5-bis(3-methylphenyl)-1,3,4-oxadiazole Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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